Cas no 897620-06-3 (N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-2-methyl-3-nitrobenzamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-2-methyl-3-nitrobenzamide
• CAS No: 897620-06-3
• MF: C₂₂H₂₈N₄O₃
• MW: 396.482725143433
• CID: 5516865
• Update Time: 2025-05-24

N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-2-methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(dimethylamino)phenyl]-2-pyrrolidin-1-ylethyl]-2-methyl-3-nitrobenzamide
• N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-2-methyl-3-nitrobenzamide

• Inchi： 1S/C22H28N4O3/c1-16-19(7-6-8-20(16)26(28)29)22(27)23-15-21(25-13-4-5-14-25)17-9-11-18(12-10-17)24(2)3/h6-12,21H,4-5,13-15H2,1-3H3,(H,23,27)
• InChI Key： BZIXZIKFFVSNFY-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCCC1)(=O)C1=CC=CC([N+]([O-])=O)=C1C

Additional information on N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-2-methyl-3-nitrobenzamide

Comprehensive Overview of N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-2-methyl-3-nitrobenzamide (CAS No. 897620-06-3)

N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-2-methyl-3-nitrobenzamide, identified by its CAS No. 897620-06-3, is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a dimethylamino group, a pyrrolidin-1-yl moiety, and a nitrobenzamide backbone. Such a configuration suggests potential applications in drug discovery, particularly in targeting neurological and metabolic pathways. Researchers are increasingly exploring its interactions with biological systems, making it a subject of interest in modern medicinal chemistry.

The compound's molecular structure is characterized by its aromatic rings and nitro functional groups, which contribute to its stability and reactivity. These features are often associated with compounds that exhibit bioactivity, such as enzyme inhibition or receptor modulation. Given the rising demand for novel therapeutic agents, N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-2-methyl-3-nitrobenzamide is being studied for its potential role in addressing conditions like neurodegenerative diseases and metabolic disorders. Its CAS No. 897620-06-3 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

In the context of current trends, the compound aligns with the growing focus on precision medicine and targeted drug delivery. Users frequently search for terms like "small molecule therapeutics" and "structure-activity relationships," which are highly relevant to this compound. Additionally, its nitrobenzamide component ties into discussions about redox-active molecules, a hot topic in oxidative stress research. By leveraging these keywords, this article aims to bridge the gap between academic research and public interest, providing a resource that is both informative and accessible.

From a synthetic perspective, N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-2-methyl-3-nitrobenzamide exemplifies the advancements in organic synthesis techniques. Its preparation likely involves multi-step reactions, including amide coupling and nitration, which are fundamental processes in medicinal chemistry. The compound's CAS No. 897620-06-3 is often referenced in patents and research papers, highlighting its commercial and academic value. As the pharmaceutical industry continues to evolve, such compounds are pivotal in the development of next-generation therapeutics.

Safety and regulatory considerations are also paramount when discussing N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-2-methyl-3-nitrobenzamide. While it is not classified as a hazardous material, proper handling protocols are essential to ensure laboratory safety. The compound's physicochemical properties, such as solubility and stability, are critical for its formulation and delivery in potential applications. Researchers and industry professionals frequently inquire about these aspects, making them key points of discussion in this overview.

In conclusion, N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-2-methyl-3-nitrobenzamide (CAS No. 897620-06-3) represents a promising candidate in the realm of drug discovery and biochemical research. Its intricate structure and potential bioactivity make it a subject of ongoing investigation, aligning with contemporary scientific and medical trends. By addressing common queries and incorporating relevant keywords, this article aims to enhance understanding and visibility for this compound, fostering further exploration and innovation.